3-{4-[(3-Fluorophenyl)methoxy]phenyl}-2-methylprop-2-enoic acid

• CAS No.: 649740-32-9
• Molecular Formula: C17H15FO3
• Molecular Weight: 286.30 g/mol
• IUPAC Name: 3-[4-[(3-fluorophenyl)methoxy]phenyl]-2-methylprop-2-enoic acid
• InChI: InChI=1S/C17H15FO3/c1-12(17(19)20)9-13-5-7-16(8-6-13)21-11-14-3-2-4-15(18)10-14/h2-10H,11H2,1H3,(H,19,20)
• InChI Key: AGCKCNCWWKMYBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=C(C=C1)OCC2=CC(=CC=C2)F)C(=O)O

Description

3-{4-[(3-Fluorophenyl)methoxy]phenyl}-2-methylprop-2-enoic acid is a useful research compound. Its molecular formula is C17H15FO3 and its molecular weight is 286.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

383 mg (1.28 mmol) of 3-[4-(3-fluoro-benzyloxy)-phenyl]-2-methyl-acrylic acid methyl ester is added to a solution of 143 mg (2.55 mmol) potassium hydroxide in 7 ml methanol. The solution is stirred at 65° C. for about 3 h, evaporated to dryness, treated with aqueous 0.1 molar hydrochloric acid and extracted 3 times with ethyl acetate. Evaporation of the solvent leaves the pure acid. 305 mg (84%) of a colorless solid. MS (neg.ions): m/e=285.0 (M−H).